molecular formula C9H10ClN3O2 B6271309 2-(2-amino-1H-1,3-benzodiazol-4-yl)acetic acid hydrochloride CAS No. 2648948-24-5

2-(2-amino-1H-1,3-benzodiazol-4-yl)acetic acid hydrochloride

Cat. No. B6271309
CAS RN: 2648948-24-5
M. Wt: 227.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-(2-amino-1H-1,3-benzodiazol-4-yl)acetic acid hydrochloride” is a compound with the CAS Number: 1803571-05-2 . It has a molecular weight of 212.64 . The IUPAC name for this compound is 2-(1H-benzo[d]imidazol-4-yl)acetic acid hydrochloride .


Synthesis Analysis

Imidazole, a five-membered heterocyclic moiety, is the basic core of this compound . Imidazole was first synthesized by glyoxal and ammonia . It has become an important synthon in the development of new drugs .


Molecular Structure Analysis

The molecular structure of this compound includes a benzodiazole ring attached to an acetic acid group. The Inchi Code for this compound is 1S/C9H8N2O2.ClH/c12-8(13)4-6-2-1-3-7-9(6)11-5-10-7;/h1-3,5H,4H2,(H,10,11)(H,12,13);1H .


Physical And Chemical Properties Analysis

This compound is a white to off-white powder or crystals . The storage temperature for this compound is recommended to be in a refrigerator .

Safety and Hazards

The safety information for this compound includes the following hazard statements: H302, H315, H319, H335 . The precautionary statements include P261, P305, P338, P351 .

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities and its development into new drugs. As imidazole has become an important synthon in the development of new drugs , there is potential for “2-(2-amino-1H-1,3-benzodiazol-4-yl)acetic acid hydrochloride” to be used in similar applications.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-amino-1H-1,3-benzodiazol-4-yl)acetic acid hydrochloride involves the reaction of 2-aminobenzimidazole with chloroacetic acid followed by hydrolysis and acidification to obtain the final product.", "Starting Materials": [ "2-aminobenzimidazole", "Chloroacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Water", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzimidazole in water and add chloroacetic acid. Heat the mixture at 80-90°C for 4-6 hours.", "Step 2: Cool the reaction mixture and add sodium hydroxide to adjust the pH to 8-9.", "Step 3: Extract the product with ethanol and filter the solution.", "Step 4: Concentrate the filtrate and add hydrochloric acid to adjust the pH to 2-3.", "Step 5: Cool the solution and filter the precipitate to obtain the final product, 2-(2-amino-1H-1,3-benzodiazol-4-yl)acetic acid hydrochloride." ] }

CAS RN

2648948-24-5

Product Name

2-(2-amino-1H-1,3-benzodiazol-4-yl)acetic acid hydrochloride

Molecular Formula

C9H10ClN3O2

Molecular Weight

227.6

Purity

93

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.